Cas no 1804688-23-0 (4-(Difluoromethyl)-3-hydroxy-2-nitropyridine)

• Product Name: 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine
• CAS No: 1804688-23-0
• MF: C₆H₄F₂N₂O₃
• MW: 190.104368209839
• CID: 4918811
• Update Time: 2025-07-14

4-(Difluoromethyl)-3-hydroxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine

• Inchi： 1S/C6H4F2N2O3/c7-5(8)3-1-2-9-6(4(3)11)10(12)13/h1-2,5,11H
• InChI Key： CEONAAIVQDOIPE-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 1.8
• Topological Polar Surface Area: 78.9

Additional information on 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine

Introduction to 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine (CAS No. 1804688-23-0)

4-(Difluoromethyl)-3-hydroxy-2-nitropyridine (CAS No. 1804688-23-0) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its nitro and hydroxyl functional groups alongside a difluoromethyl substituent, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of these functional groups not only influences its reactivity but also its potential applications in drug discovery and material science.

The difluoromethyl group, in particular, is a key feature that enhances the compound's utility in medicinal chemistry. Difluoromethyl-substituted compounds are known for their improved metabolic stability, lipophilicity, and binding affinity to biological targets. This makes 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine a promising candidate for further derivatization into novel therapeutic agents. Recent studies have highlighted its role in developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.

In the context of modern drug development, the nitro and hydroxyl groups provide multiple sites for chemical modification, allowing researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting molecules. The nitro group can be reduced to an amine, introducing a polar moiety that can enhance solubility and binding interactions. Conversely, the hydroxyl group can participate in hydrogen bonding or form esters, further expanding the structural diversity of derivatives.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine. By leveraging machine learning algorithms, researchers can predict potential biological activities and optimize synthetic routes with greater precision. This approach has accelerated the discovery of novel scaffolds with improved drug-like properties, including those derived from 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine.

The agrochemical sector has also shown interest in this compound due to its potential as a precursor for herbicides and pesticides. The structural motifs present in 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine align well with known bioactive molecules that target specific enzymatic pathways in plants or pests. By modifying its core structure, chemists can develop environmentally friendly alternatives that offer enhanced efficacy while minimizing ecological impact.

From a synthetic chemistry perspective, 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine serves as a versatile building block for constructing more complex heterocyclic frameworks. Its pyridine core is a common motif in many bioactive compounds, and the presence of both electrophilic (nitro) and nucleophilic (hydroxyl) sites allows for diverse reaction pathways. This flexibility is particularly valuable in multi-step syntheses where orthogonal functionalization is required.

The role of fluorine atoms in medicinal chemistry cannot be overstated. The incorporation of fluorine into drug candidates often leads to improved pharmacological profiles due to its ability to modulate electronic properties and hydrophobicity. In 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine, the two fluorine atoms attached to the methyl group contribute to these effects, making it an attractive starting point for designing next-generation therapeutics.

Current research is exploring the use of 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine as a scaffold for developing antiviral agents. The pyridine ring's ability to interact with viral proteases and polymerases makes it an ideal platform for designing inhibitors that disrupt viral replication cycles. Preliminary studies suggest that derivatives of this compound exhibit promising antiviral activity against several RNA viruses.

Another emerging application lies in materials science, where 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine is being investigated for its potential use in organic electronics. The compound's electron-withdrawing groups enhance charge transport properties, making it suitable for use in semiconductors or light-emitting diodes (LEDs). This interdisciplinary approach highlights the broad utility of this compound beyond traditional pharmaceutical applications.

In conclusion, 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine (CAS No. 1804688-23-0) represents a multifaceted compound with significant potential across multiple scientific domains. Its unique structural features and reactivity make it a valuable asset for researchers engaged in drug discovery, agrochemical innovation, and advanced materials development. As synthetic methodologies continue to evolve, the applications of this compound are expected to expand even further, driving new breakthroughs in science and technology.